Cas no 2229537-71-5 (tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229537-71-5
• MF: C₁₄H₂₄BrNO₂
• MW: 318.249863624573
• CID: 6040839
• PubChem ID: 165682597
• Update Time: 2025-05-23

tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate
• EN300-1898829
• 2229537-71-5

• Inchi： 1S/C14H24BrNO2/c1-10(8-15)12-6-7-16(9-11(12)2)13(17)18-14(3,4)5/h11-12H,1,6-9H2,2-5H3
• InChI Key： RNJCGYYUWCMWNP-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 317.09904g/mol
• Monoisotopic Mass: 317.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate

The Synthesis, Properties, and Applications of tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate (CAS No: 2229537-71-5)

The compound tert-butyl 4-(3-bromoprop-1-en-2-yl)-3-methylpiperidine-1-carboxylate, with the CAS number 2229537-71-5, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural features and potential applications in drug delivery systems and polymer synthesis. Recent studies have highlighted its role in enhancing the stability and functionality of polymeric materials, making it a valuable asset in both academic and industrial research.

The synthesis of tert-butyl 4-(3-bromopropenyl)piperidine derivative involves a multi-step process that includes nucleophilic substitution and ring-opening reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, which is crucial for its application in advanced materials. The use of piperidine as a core structure provides the molecule with excellent thermal stability and mechanical properties, making it suitable for high-performance applications.

In terms of physical properties, this compound exhibits a high melting point and excellent solubility in organic solvents, which are advantageous for its use in polymer blends and composites. Recent studies have demonstrated its ability to improve the tensile strength and flexibility of polymeric materials, making it a promising candidate for lightweight structural applications in aerospace and automotive industries.

The application of tert-butyl piperidine carboxylate derivatives in drug delivery systems has been explored extensively. Its ability to form stable nanoparticles and hydrogels has been leveraged to enhance drug encapsulation efficiency and controlled release profiles. This has opened new avenues for targeted drug delivery, particularly in cancer therapy where precise dosing is critical.

Moreover, the compound's reactivity towards various coupling reactions has made it a versatile building block in organic synthesis. Its use as an intermediate in the preparation of complex molecules has been documented in several recent publications, underscoring its importance in modern synthetic chemistry.

In conclusion, the compound tert-butyl 4-(3-bromopropenyl)piperidine derivative (CAS No: 2229537-71-5) represents a valuable addition to the arsenal of chemical compounds used in material science and pharmaceuticals. Its unique properties and versatile applications continue to drive innovative research across multiple disciplines.